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Compound of Interest

Compound Name: D-Ribose

Cat. No.: B10789947

D-Ribose is consistently classified as a non-hazardous substance according to safety data
sheets (SDS).[1][2] Consequently, its disposal does not necessitate specialized hazardous
waste procedures.[1] The fundamental principle for its disposal is to adhere to local, state, and
federal regulations for non-hazardous solid waste.[1][2][3]

For safe handling and disposal, it is crucial to be aware of the fundamental properties of D-
Ribose. The following table summarizes key quantitative data.[1]

Property Value

Molecular Formula CsH100s

Molecular Weight 150.13 g/mol
Appearance White to off-white powder
Melting Point 88-92 °C

Solubilit Soluble in water, slightly soluble in ethanol,
olubili
Y insoluble in ether.[1]

Standard Operating Procedure for D-Ribose
Disposal
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This section provides a step-by-step guide for the proper disposal of D-Ribose and associated
waste materials in a laboratory environment.

1. Waste ldentification and Segregation:
o Confirm that the D-Ribose waste is not mixed with any hazardous chemicals.[1]

o |f D-Ribose is mixed with hazardous materials, the mixture must be treated as hazardous
waste and disposed of according to institutional guidelines for hazardous chemical waste.[1]

« |tis imperative not to mix D-Ribose waste with other chemical waste to prevent cross-
contamination and ensure the waste stream is correctly identified as non-hazardous.[1]

2. Spill Management:

 In the event of a spill, collect the material in a dry form.[1] Take measures to avoid generating
dust.[1][3][4]

o Mechanically take up the spilled material (e.g., by sweeping or shoveling) and place it, along
with any contaminated absorbent materials, into a suitable, closed container for disposal.[1]

[31[4]
e Do not let the product enter drains.[3][4]

3. Containerization of Waste:

e Place unused or waste D-Ribose in its original container or a clearly labeled, sealed
container.[1]

o Handle empty containers that previously held D-Ribose as if they contain residual product.
[1] These containers should be securely closed before disposal.[1]

4. Final Disposal:

» Dispose of the contained D-Ribose waste in accordance with institutional, local, and national
regulations for non-hazardous solid waste.[1]
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e For surplus and non-recyclable solutions, consider consulting a licensed professional waste
disposal company.[3][4]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of D-
Ribose in a laboratory setting.
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@Ribose Waste for @

Is the D-Ribose waste mixed
with hazardous chemicals?

Treat as Non-Hazardous Waste

Treat as Hazardous Waste:
Follow institutional guidelines for
hazardous chemical waste disposal.

Place in a sealed, properly
labeled container.

Consult local and institutional
regulations for non-hazardous
solid waste disposal.

Dispose of according to
approved procedures.

End of Disposal Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D-Ribose.
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Note: The guidance provided is based on safety data sheets and general laboratory safety
practices for non-hazardous chemicals. No experimental protocols are cited for these disposal
procedures. Always consult your institution's specific waste management protocols before
proceeding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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